Cas no 2172255-82-0 (1-(pentan-3-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(pentan-3-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172255-82-0
• MF: C₉H₁₂F₃N₃O
• MW: 235.206292152405
• CID: 6235098
• PubChem ID: 165877109
• Update Time: 2025-11-05

1-(pentan-3-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(pentan-3-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172255-82-0
• EN300-1595039

• Inchi： 1S/C9H12F3N3O/c1-3-6(4-2)15-8(9(10,11)12)7(5-16)13-14-15/h5-6H,3-4H2,1-2H3
• InChI Key： AXCSKPBFJZAPJU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)N=NN1C(CC)CC)(F)F

Computed Properties

• Exact Mass: 235.09324650g/mol
• Monoisotopic Mass: 235.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-(pentan-3-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde

1-(Pentan-3-yl)-5-(Trifluoromethyl)-1H-1,2,3-Triazole-4-Carbaldehyde: A Comprehensive Overview

1-(Pentan-3-yl)-5-(Trifluoromethyl)-1H-1,2,3-Triazole-4-Carbaldehyde, identified by the CAS Registry Number 2172255-82-0, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug design, agrochemicals, and advanced materials. The molecule combines a trifluoromethyl group with a pentan-3-yl substituent attached to a 1,2,3-triazole ring system, which is further substituted with an aldehyde group at the 4-position.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazole core. Recent advancements in click chemistry have enabled more efficient methods for constructing triazole rings, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. The introduction of the trifluoromethyl group and the pentan-3-yl substituent requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various strategies to optimize these steps, including the use of palladium catalysts and microwave-assisted synthesis techniques.

The structural properties of 1-(pentan-3-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde make it a versatile building block for further chemical modifications. The trifluoromethyl group contributes to the molecule's stability and lipophilicity, while the pentan-3-yl substituent introduces steric bulk and enhances solubility in organic solvents. The aldehyde group at the 4-position provides a reactive site for subsequent functionalization, enabling the formation of various derivatives with tailored properties.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Its triazole ring system is known to exhibit bioisosteric properties, making it an attractive candidate for replacing nitrogen-containing heterocycles in existing drug molecules. Additionally, the trifluoromethyl group has been shown to enhance metabolic stability and improve pharmacokinetic profiles in preclinical models. Researchers have explored its use as a lead compound in anti-inflammatory and antitumor drug development programs.

In materials science, this compound has found applications as a precursor for advanced polymers and coatings. The aldehyde group can participate in cross-linking reactions, leading to materials with improved mechanical strength and thermal stability. Recent research has focused on incorporating this compound into polymeric matrices for use in high-performance adhesives and corrosion-resistant coatings.

The unique combination of structural features in 1-(pentan-3-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde makes it a valuable tool for exploring fundamental chemical concepts as well. Its reactivity patterns provide insights into the electronic effects of substituents on heterocyclic systems and their influence on reaction outcomes. Chemists have utilized this compound to study mechanisms of nucleophilic addition to aldehydes under various conditions.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its potential impact on ecosystems. Recent studies have examined its biodegradability under aerobic and anaerobic conditions, revealing that it undergoes microbial transformation through oxidative cleavage pathways. These findings are essential for developing sustainable synthetic routes and waste management strategies.

In conclusion, 1-(pentan-3-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde stands out as a multifaceted compound with diverse applications across multiple disciplines. Its synthesis continues to be optimized through cutting-edge methodologies, while its structural properties open avenues for innovative research directions. As ongoing studies unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.